Cas no 426231-89-2 (4-(2-Bromo-4-formyl-6-methoxy-phenoxymethyl)-benzoic acid)

• Product Name: 4-(2-Bromo-4-formyl-6-methoxy-phenoxymethyl)-benzoic acid
• CAS No: 426231-89-2
• MF: C₁₆H₁₃BrO₅
• MW: 365.175424337387
• CID: 3082849
• PubChem ID: 1003426
• Update Time: 2025-04-21

4-(2-Bromo-4-formyl-6-methoxy-phenoxymethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-4-formyl-6-methoxy-phenoxymethyl)-benzoic acid
• 426231-89-2
• STK199720
• SR-01000234815
• AH-487/41098296
• Oprea1_095680
• SR-01000234815-1
• 4-((2-Bromo-4-formyl-6-methoxyphenoxy)methyl)benzoic acid
• AKOS000113241
• CS-0117481
• 4-[(2-bromo-4-formyl-6-methoxyphenoxy)methyl]benzoic acid
• Cambridge id 6446546
• Oprea1_566670

• Inchi： 1S/C16H13BrO5/c1-21-14-7-11(8-18)6-13(17)15(14)22-9-10-2-4-12(5-3-10)16(19)20/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： RIPLRJURJWYSDY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC1C=CC(C(=O)O)=CC=1)OC

Computed Properties

• Exact Mass: 363.99464Da
• Monoisotopic Mass: 363.99464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų